Cas no 116171-03-0 (3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)-)

• Product Name: 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)-
• CAS No: 116171-03-0
• MF: C₁₃H₁₀N₂OS₂
• MW: 274.361299991608
• MDL: MFCD01860247
• CID: 1205318
• PubChem ID: 819567
• Update Time: 2025-06-26

3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)-
• 4-amino-5-benzoyl-2-methylsulfanylthiophene-3-carbonitrile
• SCHEMBL9865632
• 8P-397S
• 4-amino-5-benzoyl-2-(methylsulfanyl)thiophene-3-carbonitrile
• 4-Amino-5-benzoyl-2-(methylthio)thiophene-3-carbonitrile
• AK-830/25033053
• DTXSID00356099
• MFCD01860247
• 116171-03-0
• AKOS015993584
• 4-amino-5-benzoyl-2-(methylsulfanyl)-3-thiophenecarbonitrile

• MDL： MFCD01860247
• Inchi： 1S/C13H10N2OS2/c1-17-13-9(7-14)10(15)12(18-13)11(16)8-5-3-2-4-6-8/h2-6H,15H2,1H3
• InChI Key： JZBHTUZPSRFSMV-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C(C1C=CC=CC=1)=O)N)SC

Computed Properties

• Exact Mass: 274.0236
• Monoisotopic Mass: 274.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 66.88

Additional information on 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)-

Research Brief on 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- (CAS: 116171-03-0)

The compound 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- (CAS: 116171-03-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic thiophene derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)-, emphasizing its role as a key intermediate in the production of kinase inhibitors. The study highlighted the compound's ability to modulate protein kinase activity, particularly in the context of cancer cell proliferation. The researchers employed a multi-step synthesis approach, achieving a high yield and purity, which is critical for subsequent pharmacological evaluations.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound's anti-inflammatory properties were investigated. The study demonstrated that 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. This finding suggests its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further research has also explored the compound's interactions with various biological targets. A 2023 study in ACS Chemical Biology utilized computational docking and molecular dynamics simulations to predict the binding affinity of 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- with several enzymes involved in metabolic disorders. The results indicated strong interactions with targets like glycogen synthase kinase-3β (GSK-3β), positioning it as a potential lead compound for diabetes and neurodegenerative disease therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics. For instance, a 2024 study in European Journal of Medicinal Chemistry reported the synthesis of analogs with improved solubility and reduced cytotoxicity, paving the way for further preclinical development.

In conclusion, 3-Thiophenecarbonitrile, 4-amino-5-benzoyl-2-(methylthio)- (CAS: 116171-03-0) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to elucidate its mechanisms of action, optimize its properties, and explore its applications in treating various diseases. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and drug discovery.